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Compound of Interest

Compound Name: 3-Sulfanyloxolan-2-one

Cat. No.: B077332

CAS Number: 14032-62-3

This technical guide provides a comprehensive overview of 3-Sulfanyloxolan-2-one, also
known as 3-mercapto-y-butyrolactone. The information is intended for researchers, scientists,
and professionals in the field of drug development and chemical research. While specific
detailed experimental protocols and signaling pathways for this particular compound are not
extensively documented in publicly available literature, this guide synthesizes the known
chemical properties and provides a framework for its potential synthesis, experimental use, and
biological significance based on the broader class of y-butyrolactones (GBLS).

Chemical and Physical Properties

3-Sulfanyloxolan-2-one is a sulfur-containing derivative of y-butyrolactone. Its fundamental
properties are summarized in the table below. This data is primarily sourced from
comprehensive chemical databases.[1]
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Property Value Source

CAS Number 14032-62-3 PubChem[1]
Molecular Formula C4H602S PubChem[1]
Molecular Weight 118.16 g/mol PubChem[1]
IUPAC Name 3-sulfanyloxolan-2-one PubChem[1]

3-mercapto-y-butyrolactone, a-

Mercapto-y-butyrolactone,

Synonyms ) PubChem[1]
Dihydro-3-mercapto-2(3H)-
furanone

Physical Description Data not available

Solubility Data not available

Boiling Point Data not available

Melting Point Data not available

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols specifically for 3-Sulfanyloxolan-2-one are not
readily available in the scientific literature. However, general synthetic strategies for substituted
y-butyrolactones can be adapted.

General Synthetic Approach for Substituted y-
Butyrolactones

The synthesis of substituted y-butyrolactones often involves the cyclization of a functionalized
four-carbon chain. A plausible synthetic route for 3-Sulfanyloxolan-2-one could involve the
introduction of a thiol group at the alpha-position of a suitable precursor.

A potential, though not experimentally verified, workflow for the synthesis is outlined below.
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Hypothetical Synthesis Workflow
Start with a suitable precursor
(e.g., a-bromo-y-butyrolactone)

Reactant

Nucleophilic substitution with a thiol-containing reagent
(e.g., sodium hydrosulfide)

Process
Reaction in an appropriate solvent
(e.g., ethanol or DMF)
Purification
Purification of the product
(e.g., column chromatography)

Final Product

Click to download full resolution via product page

Caption: A logical workflow for a potential synthesis of 3-Sulfanyloxolan-2-one.

Chemoenzymatic Synthesis of Related Chiral Lactones

For structurally related chiral hydroxy-y-butyrolactones, chemoenzymatic methods have proven
effective. These methods often utilize lipases for enantioselective hydrolysis of a racemic
precursor.[2][3][4][5] For example, optically pure (S)-3-hydroxy-y-butyrolactone can be
synthesized from L-malic acid through selective hydrogenation and lipase-catalyzed hydrolysis.

[2][5]

Experimental Protocol: Lipase-Catalyzed Hydrolysis of (S)-B-benzoyloxy-y-butyrolactone[2][5]
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e Enzyme Selection: Lipase from Candida rugosa is identified as an efficient enzyme for the
hydrolysis.[2][5]

e Solvent System: An organic solvent-agueous two-phase system, such as tert-butyl methyl
ether and water, is used to extract the benzoic acid byproduct and maintain enzyme activity.

[2]

o Immobilization: The lipase can be immobilized on a polymeric support like Amberlite XAD-7
to simplify product recovery and prevent emulsion formation.[3]

o Reaction Conditions: The reaction is carried out at an optimal pH and temperature to ensure
maximum enzyme performance.

o Scale-up: This method has been successfully scaled up to produce large quantities of the
desired chiral lactone.[2][5]

While this protocol is for a hydroxy-lactone, a similar enzymatic approach could potentially be
explored for the resolution of racemic 3-Sulfanyloxolan-2-one or its derivatives.

Biological Significance and Signaling Pathways

While there is a lack of specific information on the biological role of 3-Sulfanyloxolan-2-one,
the broader class of y-butyrolactones (GBLs) are known to function as signaling molecules,
particularly in bacteria.

GBLs are involved in the regulation of various physiological processes, including the production
of secondary metabolites like antibiotics.[6] They are considered a major class of signaling
molecules in actinomycetes.

The general signaling pathway for GBLs in bacteria involves their interaction with specific
receptor proteins, which in turn regulate gene expression. A simplified representation of this
general pathway is provided below.
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General GBL Signaling Pathway in Bacteria
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Caption: A simplified diagram of the general signaling pathway for y-butyrolactones in bacteria.

It is plausible that 3-Sulfanyloxolan-2-one could play a role as a signaling molecule in specific
bacterial species, potentially with a unique receptor and target genes due to its thiol
substitution. However, further research is needed to confirm this.

Analytical Methods

The analysis of substituted y-butyrolactones, including chiral separations, is crucial for research
and quality control.
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Spectroscopic Analysis

Standard spectroscopic techniques are used to characterize 3-Sulfanyloxolan-2-one.
Available data includes:

e 1H NMR Spectra: Can be used to confirm the proton environment of the molecule.[1]
e FTIR Spectra: Provides information on the functional groups present.[1]

e Raman Spectra: Offers complementary vibrational information.[1]

Chiral Separation

For chiral molecules like substituted y-butyrolactones, enantiomeric separation is often
necessary. High-performance liquid chromatography (HPLC) with chiral stationary phases
(CSPs) is a common method.[7][8][9] Polysaccharide-based CSPs, such as those derived from
cellulose and amylose, are frequently used for the separation of flavanones, which share some
structural similarities with y-butyrolactones.[8]

General Workflow for Chiral HPLC Separation:
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Chiral HPLC Separation Workflow
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Caption: A generalized workflow for the chiral separation of substituted y-butyrolactones using
HPLC.

Conclusion

3-Sulfanyloxolan-2-one is a compound with potential for further investigation, particularly in
the context of bacterial signaling and as a chiral building block in organic synthesis. While
specific, in-depth experimental data for this molecule is currently limited in the public domain,
this guide provides a foundational understanding based on its chemical properties and the well-
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established chemistry and biology of the y-butyrolactone class of compounds. Further research
is warranted to elucidate its specific synthesis, biological functions, and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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